Cas no 74903-54-1 (6-Sulfanyloctanoic acid)
6-Sulfanyloctanoic acid structure
Product Name:6-Sulfanyloctanoic acid
CAS No:74903-54-1
MF:C8H16O2S
MW:176.276441574097
CID:2801016
PubChem ID:656431
Update Time:2024-03-01
6-Sulfanyloctanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-sulfanyloctanoic acid
- 6-thiooctanoic acid
- 6-Sulfanyloctanoic acid
-
- Inchi： 1S/C8H16O2S/c1-2-7(11)5-3-4-6-8(9)10/h7,11H,2-6H2,1H3,(H,9,10)
- InChI Key： LABZAONVGARYLS-UHFFFAOYSA-N
- SMILES： SC(CC)CCCCC(=O)O
Computed Properties
- Exact Mass: 176.08710092g/mol
- Monoisotopic Mass: 176.08710092g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 38.3
6-Sulfanyloctanoic acid Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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